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Cat. No.: B1304718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

2,3-Difluoro-4-methylbenzyl bromide (CAS No: 261763-43-3). Adherence to these

procedures is critical to ensure personal safety and environmental compliance. This chemical is

classified as a hazardous substance, and its handling and disposal require strict observance of

established safety protocols.

I. Health and Safety Information
2,3-Difluoro-4-methylbenzyl bromide is a corrosive compound that can cause severe skin

burns and serious eye damage.[1][2][3] It may also cause respiratory irritation.[2][3][4]

Inhalation of its vapors or dust can be harmful. Therefore, all handling and disposal procedures

must be conducted in a well-ventilated area, preferably within a chemical fume hood.[5][6]

Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, a face shield, and a lab coat, must be worn at all times.[2][3][7]

In case of exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove all contaminated clothing. Seek immediate medical attention.[5][8]
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Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[1][5] Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.

Inhalation: Move the individual to fresh air and keep them comfortable for breathing. If

respiratory symptoms develop, seek immediate medical attention.[4][5]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1][3] Seek immediate

medical attention.

II. Quantitative Data
The following table summarizes the key physical and chemical properties of 2,3-Difluoro-4-
methylbenzyl bromide:

Property Value Reference

CAS Number 261763-43-3 [1]

Molecular Formula C₈H₇BrF₂ [1]

Molecular Weight 221.05 g/mol [1]

Boiling Point 78°C at 1 Torr [1]

Appearance Not specified in search results

Incompatible Materials

Bases, Alcohols, Amines,

Metals, Strong oxidizing

agents

[5][6]

III. Proper Disposal Protocol
The disposal of 2,3-Difluoro-4-methylbenzyl bromide must be managed as hazardous waste.

All disposal actions must comply with local, regional, and national environmental regulations.[1]

[5][7]

Step 1: Waste Collection and Storage
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Collect waste 2,3-Difluoro-4-methylbenzyl bromide and any contaminated materials (e.g.,

paper towels, gloves) in a designated, properly labeled, and sealed hazardous waste

container.

The container should be made of a material compatible with the chemical.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.[5][6]

Step 2: Treatment and Neutralization (if applicable and permitted)

Consult with your institution's Environmental Health and Safety (EHS) department before

attempting any neutralization.

For small spills, it may be possible to neutralize the compound. A suggested method for

similar chemicals involves treatment with a solution of soda ash or sodium bicarbonate.[8]

However, this should only be performed by trained personnel with appropriate safety

measures in place.

Step 3: Disposal through a Licensed Waste Management Facility

The primary and recommended method of disposal is through a licensed and approved

hazardous waste disposal facility.[5][7]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not pour 2,3-Difluoro-4-methylbenzyl bromide down the drain or dispose of it with

regular laboratory trash.[6]

Step 4: Decontamination of Empty Containers

Empty containers that held 2,3-Difluoro-4-methylbenzyl bromide must also be treated as

hazardous waste unless properly decontaminated.

A suggested method for decontaminating containers of similar chemicals is to rinse them

with a 5% aqueous sodium hydroxide or soda ash solution, followed by water.[8]
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After decontamination, the rinsate should be collected and disposed of as hazardous waste.

Observe all label safeguards until the container is thoroughly cleaned and destroyed.[8]

IV. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2,3-
Difluoro-4-methylbenzyl bromide.
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Proper Disposal Workflow for 2,3-Difluoro-4-methylbenzyl bromide

Initial Handling

Waste Segregation & Storage

Disposal Path

Generation of 2,3-Difluoro-4-
methylbenzyl bromide waste

Wear appropriate PPE:
- Chemical resistant gloves

- Safety goggles
- Face shield

- Lab coat

Collect waste in a designated,
labeled, and sealed container

Store in a cool, dry,
well-ventilated area

Keep away from incompatible
materials (bases, alcohols,

amines, metals)

Is neutralization
permissible and feasible?

Consult EHS for approved
neutralization protocol

Yes

Arrange for pickup by a licensed
hazardous waste disposal facility

No

Decontaminate empty containers
and manage rinsate as

hazardous waste

Click to download full resolution via product page

Caption: Disposal workflow for 2,3-Difluoro-4-methylbenzyl bromide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1304718?utm_src=pdf-body-img
https://www.benchchem.com/product/b1304718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

